Cas no 17326-51-1 (Quinoline,1,2,3,4-tetrahydro-1-(styrylsulfonyl)-, (E)- (8CI))

• Product Name: Quinoline,1,2,3,4-tetrahydro-1-(styrylsulfonyl)-, (E)- (8CI)
• CAS No: 17326-51-1
• MF: C₁₇H₁₇NO₂S
• MW: 299.38738322258
• CID: 231573
• PubChem ID: 1551566
• Update Time: 2025-07-01

Quinoline,1,2,3,4-tetrahydro-1-(styrylsulfonyl)-, (E)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Quinoline,1,2,3,4-tetrahydro-1-(styrylsulfonyl)-, (E)- (8CI)
• 1-([(E)-2-Phenylethenyl]sulfonyl)-1,2,3,4-tetrahydroquinoline
• 1-[(Z)-2-phenylethenyl]sulfonyl-3,4-dihydro-2H-quinoline
• 17326-51-1
• 1-(2-phenylethenesulfonyl)-1,2,3,4-tetrahydroquinoline
• Z45498295
• EN300-26600715
• 2,3'-Biphenyldicarboxylic acid, dimethyl ester
• SR-01000046338-1
• SR-01000046338
• 1-([(E)-2-Phenylethenyl]sulfonyl)-1,2,3,4-tetrahydroquinoline #
• NYUDGCUWVWFNIW-WYMLVPIESA-N

• Inchi： 1S/C17H17NO2S/c19-21(20,14-12-15-7-2-1-3-8-15)18-13-6-10-16-9-4-5-11-17(16)18/h1-5,7-9,11-12,14H,6,10,13H2/b14-12+
• InChI Key： NYUDGCUWVWFNIW-WYMLVPIESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1C2C=CC=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 299.09811
• Monoisotopic Mass: 299.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.28
• Boiling Point: 468°Cat760mmHg
• Flash Point: 236.8°C
• Refractive Index: 1.654
• PSA: 37.38
• LogP: 4.58570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Quinoline,1,2,3,4-tetrahydro-1-(styrylsulfonyl)-, (E)- (8CI)

Quinoline,1,2,3,4-tetrahydro-1-(styrylsulfonyl)-, (E)- (8CI)

The compound Quinoline,1,2,3,4-tetrahydro-1-(styrylsulfonyl)-, (E)- (8CI) with CAS No. 17326-51-1 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family of heterocyclic compounds, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a tetrahydroquinoline ring system substituted with a styrylsulfonyl group at the 1-position. The (E) configuration indicates that the substituents on the double bond are on opposite sides, which can influence the compound's physical and chemical properties.

Recent studies have highlighted the potential of Quinoline derivatives in various therapeutic areas. For instance, research has shown that certain quinoline-based compounds exhibit potent anti-inflammatory and antioxidant properties. The presence of the styrylsulfonyl group in this compound introduces additional functionality, potentially enhancing its bioavailability and pharmacokinetic profile. This makes it a promising candidate for further investigation in drug development.

In terms of synthesis, Quinoline derivatives are typically prepared through multi-step reactions involving cyclization and substitution processes. The synthesis of Quinoline,1,2,3,4-tetrahydro-1-(styrylsulfonyl)- involves a combination of nucleophilic aromatic substitution and hydrogenation steps to achieve the desired tetrahydroquinoline structure. The stereochemistry at the double bond is crucial for determining the compound's activity and must be carefully controlled during synthesis.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide insights into its molecular structure and purity. Additionally, computational chemistry tools have been employed to predict its interactions with biological targets, aiding in the design of more effective drug candidates.

Looking ahead, Quinoline derivatives like CAS No. 17326-51-1 are expected to play a pivotal role in the development of novel therapeutic agents. With ongoing research into their mechanisms of action and optimization of their pharmacological properties, these compounds hold great promise for addressing unmet medical needs.